Cas no 1398340-38-9 (7-chloro-3-(1,3-dimethyl-1H-pyrazol-5-yl)-4-hydroxy-6-iodoquinolin-2(1H)-one)

• Product Name: 7-chloro-3-(1,3-dimethyl-1H-pyrazol-5-yl)-4-hydroxy-6-iodoquinolin-2(1H)-one
• CAS No: 1398340-38-9
• MF: C₁₄H₁₁ClIN₃O₂
• MW: 415.613514184952
• CID: 2108326
• Update Time: 2023-11-19

7-chloro-3-(1,3-dimethyl-1H-pyrazol-5-yl)-4-hydroxy-6-iodoquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(1,3-dimethyl-1H-pyrazol-5-yl)-4-hydroxy-6-iodoquinolin-2(1H)-one
• CID 136985382
• 2(1H)-Quinolinone, 7-chloro-3-(1,3-dimethyl-1H-pyrazol-5-yl)-4-hydroxy-6-iodo-

• Inchi： 1S/C14H11ClIN3O2/c1-6-3-11(19(2)18-6)12-13(20)7-4-9(16)8(15)5-10(7)17-14(12)21/h3-5H,1-2H3,(H2,17,20,21)
• InChI Key： ROLXPLNMTSVULD-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)C(=C(C(N2)=O)C1=CC(C)=NN1C)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 487
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 586.3±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones